![molecular formula C25H21N5O2 B2397989 N-(4-methylbenzyl)-2-(2-(naphthalen-1-yl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetamide CAS No. 1326924-03-1](/img/no-structure.png)
N-(4-methylbenzyl)-2-(2-(naphthalen-1-yl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetamide
Description
N-(4-methylbenzyl)-2-(2-(naphthalen-1-yl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C25H21N5O2 and its molecular weight is 423.476. The purity is usually 95%.
BenchChem offers high-quality N-(4-methylbenzyl)-2-(2-(naphthalen-1-yl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-methylbenzyl)-2-(2-(naphthalen-1-yl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Anti-HIV Activity
- Amino Acid Derivatives, Part 4 : Synthesis and evaluation of new naphthalene derivatives, including compounds structurally related to the one , showing potent inhibitory activity against HIV-1 and HIV-2 in vitro. The study identifies potential leads for the development of antiviral agents (Hamad et al., 2010).
Anticancer and Antimicrobial Activities
- Synthesis and Characterization of 2-(naphthalen-1-ylmethyl/naphthalen-2-yloxymethyl)-1-[5-(substituted phenyl)-[1,3,4]oxadiazol-2-ylmethyl]-1H-benzimidazole : Exploration of compounds for in vitro anticancer activity against various cancer cell lines, identifying compounds with moderate to high activity, indicating the potential therapeutic applications of such molecules (Salahuddin et al., 2014).
Anticonvulsant Activity
- Synthesis, Molecular Modelling, and Anticonvulsant Activity Evaluation : Study on novel naphthalen-2-yl acetate derivatives as potential anticonvulsant agents, demonstrating significant delay in the onset of convulsion and prolongation of survival time, which suggests the importance of these compounds in the treatment of convulsive disorders (Ghareb et al., 2017).
Antioxidant Activity
- Novel Co(II) and Cu(II) Coordination Complexes : Examination of pyrazole-acetamide derivatives in coordination complexes for their antioxidant activity, demonstrating significant free radical scavenging potential. This highlights the compound's relevance in developing antioxidant agents (Chkirate et al., 2019).
properties
| { "Design of the Synthesis Pathway": "The synthesis of N-(4-methylbenzyl)-2-(2-(naphthalen-1-yl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetamide can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "4-methylbenzylamine", "2-naphthoic acid", "thionyl chloride", "2-amino-4-oxo-3-phenyl-3,4-dihydropyrazolo[1,5-d][1,2,4]triazine", "N,N-dimethylformamide", "triethylamine", "acetic anhydride", "sodium bicarbonate", "ethyl acetate", "water" ], "Reaction": [ "The first step involves the reaction of 4-methylbenzylamine with 2-naphthoic acid in the presence of thionyl chloride to form N-(4-methylbenzyl)-2-naphthamide.", "The N-(4-methylbenzyl)-2-naphthamide is then reacted with 2-amino-4-oxo-3-phenyl-3,4-dihydropyrazolo[1,5-d][1,2,4]triazine in the presence of N,N-dimethylformamide and triethylamine to form the desired product.", "The final step involves the acetylation of the amine group in the product using acetic anhydride and sodium bicarbonate in ethyl acetate and water to yield N-(4-methylbenzyl)-2-(2-(naphthalen-1-yl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetamide." ] } | |
CAS RN |
1326924-03-1 |
Product Name |
N-(4-methylbenzyl)-2-(2-(naphthalen-1-yl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl)acetamide |
Molecular Formula |
C25H21N5O2 |
Molecular Weight |
423.476 |
IUPAC Name |
N-[(4-methylphenyl)methyl]-2-(2-naphthalen-1-yl-4-oxopyrazolo[1,5-d][1,2,4]triazin-5-yl)acetamide |
InChI |
InChI=1S/C25H21N5O2/c1-17-9-11-18(12-10-17)14-26-24(31)15-29-25(32)23-13-22(28-30(23)16-27-29)21-8-4-6-19-5-2-3-7-20(19)21/h2-13,16H,14-15H2,1H3,(H,26,31) |
InChI Key |
NIJWEXBPAJBHKB-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)CNC(=O)CN2C(=O)C3=CC(=NN3C=N2)C4=CC=CC5=CC=CC=C54 |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-Cyclohexyl-3-[(4-methylbenzoyl)amino]thiourea](/img/structure/B2397906.png)
![2-[1-(Methoxymethyl)cyclopentyl]acetic acid](/img/structure/B2397914.png)
![N-(2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)pivalamide](/img/structure/B2397920.png)
![3-allyl-8-(2-methoxy-5-methylphenyl)-1-methyl-7-phenyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione](/img/structure/B2397921.png)
![5-((4-Benzylpiperidin-1-yl)(3-chlorophenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol](/img/structure/B2397925.png)
![1-Iodo-3-(3-nitrophenyl)bicyclo[1.1.1]pentane](/img/structure/B2397926.png)
